Cas no 202664-36-6 (2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone)

• Product Name: 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone
• CAS No: 202664-36-6
• MF: C₉H₅BrF₄O
• MW: 285.033015966415
• CID: 1037272
• PubChem ID: 2778784
• Update Time: 2025-06-08

2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone
• 2-Bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanone
• 2-FLUORO-5-(TRIFLUOROMETHYL)PHENACYL BROMIDE
• CIA66436
• DB-364645
• 2-bromo-1-[2-fluoro-5-(trifluoromethyl)-phenyl]-ethanone
• SCHEMBL3916517
• 2-bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one
• Ethanone, 2-bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]-
• 2-Fluoro-5-(trifluoromethyl)phenacyl bromide 99%
• 2-Bromo-2'-fluoro-5'-(trifluoromethyl)acetophenone, 2-Bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one, 3-(Bromoacetyl)-4-fluorobenzotrifluoride
• 202664-36-6
• 2-Bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
• MFCD03094506
• AS-42762
• DTXSID30381132
• SY358116
• AKOS016009083
• 2-bromo-1-(2-fluoro-5-trifluoromethyl-phenyl)-ethanone
• CS-0207081

• MDL： MFCD03094506
• Inchi： 1S/C9H5BrF4O/c10-4-8(15)6-3-5(9(12,13)14)1-2-7(6)11/h1-3H,4H2
• InChI Key： LQPAQYQHUGXFED-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C=CC(C(F)(F)F)=C1)F)=O

Computed Properties

• Exact Mass: 283.94599g/mol
• Monoisotopic Mass: 283.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone

2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone (CAS No. 202664-36-6): A Comprehensive Overview

2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone (CAS No. 202664-36-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-bromo-1-(2-fluoro-5-trifluoromethylphenyl)ethanone, is characterized by its unique structural features, including a bromine atom, a fluorine atom, and a trifluoromethyl group. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The synthesis of 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone typically involves multi-step reactions, often starting from readily available aromatic compounds. One common synthetic route involves the bromination of a fluoro-trifluoromethyl-substituted benzene derivative, followed by the formation of the ketone functionality through appropriate carbonylation reactions. The precise control of reaction conditions, such as temperature, pressure, and catalyst selection, is crucial for achieving high yields and purity of the final product.

In the context of medicinal chemistry, 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone has garnered significant attention due to its potential as an intermediate in the synthesis of biologically active compounds. The presence of the bromine atom makes it an excellent precursor for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of complex organic molecules. These reactions enable the introduction of various functional groups, thereby expanding the chemical diversity and biological activity of the resulting compounds.

Recent studies have highlighted the role of 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The trifluoromethyl group was found to enhance the lipophilicity and metabolic stability of the final compounds, leading to improved pharmacokinetic properties.

Beyond its applications in cancer research, 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone has also shown promise in other therapeutic areas. A recent publication in Organic & Biomolecular Chemistry described its use in the synthesis of compounds with anti-inflammatory and analgesic properties. The fluorine atom and trifluoromethyl group were found to modulate the binding affinity and selectivity towards specific receptors, thereby enhancing the therapeutic efficacy while minimizing side effects.

The physical and chemical properties of 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone have been extensively characterized. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. Its molecular weight is approximately 309.03 g/mol, and it exhibits strong absorption bands in the UV-visible spectrum due to the presence of aromatic rings and conjugated double bonds.

In terms of safety and handling, it is important to note that while 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working under a fume hood to minimize exposure to vapors.

The environmental impact of 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone has also been considered in recent studies. Research published in Environmental Science & Technology has investigated its biodegradability and potential for accumulation in aquatic ecosystems. While preliminary results suggest that it is not highly persistent or bioaccumulative, further studies are needed to fully understand its environmental fate and effects.

In conclusion, 2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone (CAS No. 202664-36-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules with improved pharmacological properties. Ongoing research continues to explore new avenues for its use in developing innovative therapeutic agents for various diseases.